Cas no 172208-08-1 (2-Chloropyridine-3,5-dicarbonitrile)

• Product Name: 2-Chloropyridine-3,5-dicarbonitrile
• CAS No: 172208-08-1
• MF: C₇H₂ClN₃
• MW: 163.563879489899
• MDL: MFCD18802940
• CID: 1039760
• PubChem ID: 10986579
• Update Time: 2025-06-22

2-Chloropyridine-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3,5-Pyridinedicarbonitrile
• 2-Chloropyridine-3,5-dicarbonitrile
• 2-chloro-3,5-dicyanopyridine
• AK-89845
• ANW-67194
• CTK8C1765
• KB-230240
• AS-50063
• MFCD18802940
• CS-0214993
• DTXSID30450776
• 172208-08-1
• DA-09333
• AKOS016006678
• O10757
• EN300-212110
• AMY26907
• WBJFCLLYTVUQHD-UHFFFAOYSA-N
• 3,5-Pyridinedicarbonitrile, 2-chloro-
• SCHEMBL7216099

• MDL： MFCD18802940
• Inchi： 1S/C7H2ClN3/c8-7-6(3-10)1-5(2-9)4-11-7/h1,4H
• InChI Key： WBJFCLLYTVUQHD-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 162.9937248g/mol
• Monoisotopic Mass: 162.9937248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5Ų

Additional information on 2-Chloropyridine-3,5-dicarbonitrile

Professional Introduction to 2-Chloropyridine-3,5-dicarbonitrile (CAS No. 172208-08-1)

2-Chloropyridine-3,5-dicarbonitrile, with the chemical formula C₆H₂ClN₃, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its unique CAS number 172208-08-1, has garnered considerable attention due to its versatile applications in the synthesis of various biologically active molecules. The presence of both chloro and nitrile functional groups makes it a valuable precursor for constructing complex chemical frameworks, particularly in the design of novel pharmaceutical agents.

The structural features of 2-Chloropyridine-3,5-dicarbonitrile contribute to its reactivity and utility in multiple synthetic pathways. The chloro substituent at the 2-position enhances electrophilic aromatic substitution reactions, while the nitrile groups at the 3 and 5 positions introduce polarity and potential sites for further functionalization. This combination allows for the facile introduction of diverse pharmacophores, making it an attractive building block for medicinal chemists.

In recent years, significant advancements have been made in leveraging 2-Chloropyridine-3,5-dicarbonitrile for the development of new therapeutic agents. One notable area of research involves its application in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. For instance, studies have demonstrated that derivatives of this compound can effectively modulate the activity of tyrosine kinases by incorporating additional substituents that enhance binding affinity and selectivity.

Moreover, the pharmaceutical industry has explored the use of 2-Chloropyridine-3,5-dicarbonitrile in the creation of antimicrobial agents. The nitrile groups can be hydrolyzed to carboxylic acids, which can then be further modified to produce compounds with enhanced antibacterial or antifungal properties. Recent publications highlight its role in developing novel antibiotics that target resistant strains of pathogens, underscoring its importance in addressing global health challenges.

The synthetic methodologies involving 2-Chloropyridine-3,5-dicarbonitrile have also seen considerable innovation. Researchers have developed efficient catalytic processes that enable the regioselective functionalization of this compound, thereby streamlining the synthesis of complex derivatives. These advancements not only improve yield but also reduce the environmental impact of pharmaceutical production by minimizing waste and optimizing reaction conditions.

The versatility of 2-Chloropyridine-3,5-dicarbonitrile extends beyond pharmaceutical applications. It is also widely used in materials science, particularly in the synthesis of organic electronic materials such as conductive polymers and light-emitting diodes (LEDs). The presence of electron-withdrawing nitrile groups enhances charge transport properties, making it a valuable component in next-generation electronic devices.

In conclusion, 2-Chloropyridine-3,5-dicarbonitrile (CAS No. 172208-08-1) represents a cornerstone compound in modern chemical synthesis and drug development. Its unique structural attributes and reactivity profile have enabled its use in diverse applications ranging from life-saving pharmaceuticals to cutting-edge materials science. As research continues to uncover new possibilities for this compound, its significance is poised to grow even further.